Cas no 385377-55-9 (2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one)

• Product Name: 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• CAS No: 385377-55-9
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 5417099
• PubChem ID: 673166
• Update Time: 2025-06-09

2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(1,1-dimethylethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• 385377-55-9
• CHEMBL1508448
• Cambridge id 6558711
• AKOS000291425
• 2-amino-5-tert-butyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• Oprea1_677122
• 2-amino-5-tert-butyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• F3395-1238
• MLS000689838
• STK667102
• SR-01000533058
• HMS2662H04
• 2-AMINO-5-(TERT-BUTYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7(4H)-ONE
• 2-amino-5-(tert-butyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• SMR000298526
• SR-01000533058-1
• Oprea1_363933

• Inchi： 1S/C9H13N5O/c1-9(2,3)5-4-6(15)14-8(11-5)12-7(10)13-14/h4H,1-3H3,(H3,10,11,12,13)
• InChI Key： ZHBYAXGJRJHLBV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)N=C2N=C(N)NN21

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 317.0±25.0 °C(Predicted)
• pka: 2.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

Introduction to 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one (CAS No. 385377-55-9)

2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively studied for its role in drug discovery. The presence of multiple nitrogen atoms in its structure imparts a high degree of reactivity and functional diversity, making it a promising candidate for further exploration in medicinal chemistry.

The CAS no. 385377-55-9 uniquely identifies this molecule and distinguishes it from other compounds with similar structures. This systematic naming ensures precision in scientific communication and database indexing, facilitating easier retrieval and analysis of research data. The compound’s molecular formula and structural arrangement contribute to its distinct chemical behavior, which is critical for understanding its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one with greater accuracy. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors, suggesting potential applications in the treatment of inflammatory diseases, cancer, and infectious disorders. The tert-butyl group at the 5-position enhances lipophilicity, which may improve membrane permeability and oral bioavailability—a crucial factor in drug development.

One of the most intriguing aspects of this compound is its ability to modulate key signaling pathways involved in cellular processes. For instance, preclinical studies have indicated that derivatives of [1,2,4]triazolo[1,5-a]pyrimidin-7-one exhibit inhibitory effects on kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are aberrantly activated in many diseases, making them attractive therapeutic targets. The amino group at the 2-position provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

The synthesis of 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies have improved yield and purity levels significantly. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the triazolopyrimidine core efficiently. These advancements not only reduce production costs but also minimize environmental impact—a critical consideration in sustainable chemistry.

In the realm of drug discovery, [1,2,4]triazolo[1,5-a]pyrimidines have shown promise as scaffolds for antiviral and anticancer agents. The structural flexibility of this class allows for modifications that can enhance binding affinity to biological targets while reducing toxicity. For example, 2-amino-5-substituted derivatives have been explored for their ability to inhibit viral proteases and reverse transcriptase enzymes. Such activities are vital in combating emerging infectious diseases where traditional treatments may be less effective.

The role of computational modeling in understanding the behavior of CAS no 385377-55-9 cannot be overstated. Quantum mechanical calculations help elucidate electronic structure and reactivity trends, while molecular dynamics simulations predict conformational changes under physiological conditions. These tools provide insights that guide experimental design and optimization efforts. By integrating computational approaches with traditional wet chemistry, researchers can accelerate the discovery pipeline significantly.

Future directions in the study of 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one include exploring its potential as a prodrug or kinase inhibitor analogs. The tert-butyl moiety, while enhancing lipophilicity, may also serve as a handle for prodrug formulations that improve solubility or targeted delivery systems such as nanoparticles or liposomes. Additionally, bioisosteric replacements at key positions could yield analogs with improved pharmacological profiles without compromising efficacy.

The broader significance of this compound lies in its contribution to the library of heterocyclic molecules available for drug development. As research continues, new applications will likely emerge, driven by interdisciplinary collaborations between chemists, biologists, and clinicians. The integration of artificial intelligence into virtual screening processes has further expedited the identification of promising candidates like CAS no 385377-55-9, reducing time-to-market for novel therapeutics.

In conclusion, 2-amino-5-tert-butyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one represents a compelling example of how structural innovation can lead to therapeutic breakthroughs. Its unique combination of reactivity, functional groups, and predicted biological activities make it an invaluable asset in modern medicinal chemistry research. Continued investigation into this compound will undoubtedly contribute valuable insights into disease mechanisms and novel treatment strategies.